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Compound of Interest

Compound Name: Big endothelin

CAS No.: 122462-75-3

Cat. No.: B569692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability and proper storage

conditions for Big Endothelin-1 (Big ET-1) samples. Adherence to these protocols is critical for

obtaining accurate and reproducible results in experimental and clinical settings.

Frequently Asked Questions (FAQs)
Q1: What is Big Endothelin-1 and why is it a preferred analyte over Endothelin-1 (ET-1)?

A1: Big Endothelin-1 is the 38-amino acid precursor to the potent vasoconstrictor, Endothelin-

1. In circulation, Big ET-1 has a significantly longer half-life than ET-1, making it a more stable

and reliable biomarker for assessing the activation of the endothelin system.

Q2: What are the recommended sample types for Big ET-1 measurement?

A2: Serum and plasma (EDTA, heparin, or citrate) are all suitable for the quantitative

determination of human Big Endothelin-1.
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Q3: What is the immediate processing procedure for blood samples collected for Big ET-1

analysis?

A3: It is recommended to separate plasma or serum by centrifugation as soon as possible after

collection. A typical centrifugation protocol is 20 minutes at 2,000 x g, preferably at 4°C (2-8°C).

Q4: How should I store my Big ET-1 samples long-term?

A4: For long-term storage, it is recommended to aliquot the separated serum or plasma into

single-use vials and store them at -25°C or lower. For extended long-term storage, -80°C is

preferable.

Q5: How many times can I freeze and thaw my Big ET-1 samples?

A5: It is strongly recommended to minimize freeze-thaw cycles. Ideally, samples should

undergo no more than four freeze-thaw cycles. One study on serum samples showed a mean

recovery of 109% after four freeze-thaw cycles, with a mean coefficient of variation (CV) of 8%,

indicating good stability under these conditions.[1] However, as a best practice, aliquoting

samples to avoid repeated freeze-thaw is the most effective way to maintain sample integrity.

Q6: Are there any sample characteristics that can interfere with Big ET-1 measurement?

A6: Yes, lipemic or hemolyzed samples may produce erroneous results and should be avoided

if possible.
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Issue Potential Cause Recommended Solution

Lower than expected Big ET-1

concentrations

Sample degradation due to

improper storage.

Ensure samples are processed

promptly after collection and

stored at ≤ -25°C. Avoid

prolonged exposure to room

temperature.

Multiple freeze-thaw cycles.

Aliquot samples into single-use

vials after initial processing to

avoid repeated freezing and

thawing.

High variability between

replicate measurements
Inconsistent sample handling.

Standardize your sample

collection, processing, and

storage procedures. Ensure

complete thawing and proper

mixing of samples before

analysis.

Presence of interfering

substances (e.g., lipids,

hemoglobin).

Use fresh, non-lipemic, and

non-hemolyzed samples. If

necessary, consider sample

purification methods, though

this may introduce other

variables.

Inconsistent results across

different batches of samples

Differences in sample

collection or storage history.

Maintain a detailed log of

sample collection times,

processing details, storage

conditions, and number of

freeze-thaw cycles for each

sample.

Stability Data
While comprehensive time-course stability data for Big Endothelin-1 at various temperatures

is not readily available in published literature, the following table summarizes the current

recommendations and available data. It is highly recommended that individual laboratories
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perform their own stability studies to validate their specific sample handling and storage

conditions.

Storage

Condition
Duration Sample Type

Stability

Recommendati

on/Data

Reference

Room

Temperature

As short as

possible
Serum/Plasma

Prompt

processing is

recommended to

minimize

degradation.

General

recommendation

2-8°C

(Refrigerated)
< 24 hours Serum/Plasma

Process and

freeze as soon

as possible.

[1]

-25°C or lower Long-term Serum/Plasma

Recommended

for long-term

storage.

[1]

-70°C Long-term Serum

Recommended

for long-term

storage until

immunological

assay is

performed.

[2]

-80°C
Extended long-

term
Serum/Plasma

Recommended

for extended

long-term

storage.

[1]

Multiple Freeze-

Thaw Cycles (up

to 4)

N/A Serum

Mean recovery of

109% (mean CV

of 8%).

[1]

Experimental Protocols
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Protocol for Sample Handling and Storage
Blood Collection: Collect whole blood in appropriate tubes (e.g., serum separator tubes,

EDTA plasma tubes).

Centrifugation: Within one hour of collection, centrifuge the blood samples at 2,000 x g for 20

minutes at 4°C.

Aliquoting: Carefully aspirate the serum or plasma, avoiding the buffy coat and red blood

cells. Dispense single-use aliquots into appropriately labeled cryovials.

Storage: For short-term storage (less than 24 hours), samples can be kept at 2-8°C. For

long-term storage, immediately freeze the aliquots at -25°C or -80°C.

Protocol for Assessing Big ET-1 Sample Stability
This protocol provides a framework for validating the stability of Big ET-1 in your own

laboratory.

Sample Pooling: Obtain a pool of serum or plasma from healthy volunteers.

Baseline Measurement: Immediately after processing, measure the Big ET-1 concentration

in an aliquot of the pooled sample to establish a baseline (T=0) value.

Aliquoting for Stability Testing:

Temperature Stability: Aliquot the pooled sample into multiple vials for storage at different

temperatures (e.g., Room Temperature, 4°C, -20°C, and -80°C).

Freeze-Thaw Stability: Aliquot the pooled sample into multiple vials to be subjected to a

varying number of freeze-thaw cycles.

Time-Course Analysis:

Temperature Stability: At specified time points (e.g., 2, 4, 8, 24, 48 hours for room

temperature and 4°C; 1, 3, 6, 12 months for -20°C and -80°C), retrieve a set of aliquots

from each temperature condition and measure the Big ET-1 concentration.
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Freeze-Thaw Stability: Subject the designated aliquots to 1, 2, 3, 4, and 5 freeze-thaw

cycles. A freeze-thaw cycle consists of freezing the sample at -20°C or -80°C for at least

one hour, followed by thawing at room temperature until completely liquid. Measure the

Big ET-1 concentration after each cycle.

Data Analysis: Calculate the percentage of Big ET-1 recovery at each time point and for each

freeze-thaw cycle relative to the baseline (T=0) measurement.
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Caption: Workflow for assessing Big ET-1 sample stability.
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Caption: Simplified Endothelin-1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bmgrp.com [bmgrp.com]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Big Endothelin-1: A Technical Guide to Sample Stability
and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569692/docs#big-endothelin-1-a-technical-guide-to-
sample-stability-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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